Cas no 900810-91-5 (Potassium Trifluoro(4-methoxybenzyl)borate)

• Product Name: Potassium Trifluoro(4-methoxybenzyl)borate
• CAS No: 900810-91-5
• MF: C₈H₉BF₃KO
• MW: 228.060973882675
• MDL: MFCD09993297
• CID: 796996
• PubChem ID: 45790097
• Update Time: 2025-05-21

Potassium Trifluoro(4-methoxybenzyl)borate Chemical and Physical Properties

Names and Identifiers

• Borate(1-),trifluoro[(4-methoxyphenyl)methyl]-, potassium, (T-4)- (9CI)
• POTASSIUM TRIFLUORO(4-METHOXYBENZYL)BORATE
• potassium,trifluoro-[(4-methoxyphenyl)methyl]boranuide
• Trifluoro[(4-Methoxyphenyl)Methyl]-Borate Potassium
• potassium;trifluoro-[(4-methoxyphenyl)methyl]boranuide
• potassium trifluoro-[(4-methoxyphenyl)methyl]boranuide
• A860912
• FT-0603952
• DTXSID40672220
• potassium p-methoxybenzyltrifluoroborate
• SY019299
• 900810-91-5
• AKOS016014411
• CS-0330425
• Potassium trifluoro[(4-methoxyphenyl)methyl]borate(1-)
• MFCD09993297
• POTASSIUM TRIFLUORO[(4-METHOXYPHENYL)METHYL]BORANUIDE
• Potassiumtrifluoro(4-methoxybenzyl)borate
• Potassium Trifluoro(4-methoxybenzyl)borate

• MDL： MFCD09993297
• Inchi： 1S/C8H9BF3O.K/c1-13-8-4-2-7(3-5-8)6-9(10,11)12;/h2-5H,6H2,1H3;/q-1;+1
• InChI Key： HCVMFMOAPUMWGJ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CC1C=CC(=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 228.03400
• Monoisotopic Mass: 228.0335610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.89070

Potassium Trifluoro(4-methoxybenzyl)borate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Potassium Trifluoro(4-methoxybenzyl)borate

Comprehensive Overview of Potassium Trifluoro(4-methoxybenzyl)borate (CAS No. 900810-91-5)

Potassium Trifluoro(4-methoxybenzyl)borate (CAS No. 900810-91-5) is a specialized organoboron compound widely utilized in synthetic chemistry, pharmaceutical research, and material science. Its unique structure, featuring a trifluoroborate anion paired with a 4-methoxybenzyl group, makes it a versatile reagent for cross-coupling reactions, Suzuki-Miyaura couplings, and other catalytic processes. The compound’s stability and solubility in organic solvents have positioned it as a critical tool for researchers exploring advanced molecular architectures.

In recent years, the demand for Potassium Trifluoro(4-methoxybenzyl)borate has surged due to its role in developing novel therapeutics and agrochemicals. With the rise of green chemistry and sustainable synthesis methods, this compound has gained attention for its efficiency in reducing waste and improving reaction yields. Researchers frequently search for "borate reagents in Suzuki reactions" or "4-methoxybenzyl derivatives applications," reflecting its relevance in modern organic synthesis. Its compatibility with palladium catalysis further enhances its appeal for high-value chemical manufacturing.

The compound’s molecular stability under ambient conditions distinguishes it from other boron-based reagents. Unlike traditional boronic acids, Potassium Trifluoro(4-methoxybenzyl)borate exhibits reduced sensitivity to moisture and oxygen, simplifying storage and handling. This property aligns with the growing industry focus on "air-stable reagents" and "user-friendly synthetic tools," addressing common pain points in laboratory workflows. Additionally, its crystalline form ensures precise weighing and reproducibility, critical for high-throughput screening and process optimization.

Beyond synthetic applications, Potassium Trifluoro(4-methoxybenzyl)borate is explored in materials science for designing organic electronic components and photoactive materials. Its electron-rich 4-methoxybenzyl moiety contributes to tunable optoelectronic properties, making it a candidate for OLEDs and photovoltaic devices. Queries like "borate compounds in electronics" or "methoxybenzyl derivatives for optoelectronics" highlight its interdisciplinary potential. As industries prioritize renewable energy and smart materials, this compound’s role is expected to expand.

Quality control and analytical characterization of Potassium Trifluoro(4-methoxybenzyl)borate are paramount for ensuring consistent performance. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers emphasizing "high-purity boron reagents" or "CAS 900810-91-5 specifications" cater to stringent industrial standards. The compound’s regioselectivity in reactions also supports its use in asymmetric synthesis, a hot topic in "chiral drug development."

In summary, Potassium Trifluoro(4-methoxybenzyl)borate (CAS No. 900810-91-5) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its adaptability to sustainable practices and alignment with trending search terms like "eco-friendly catalysts" underscore its future-proof utility. As innovation accelerates, this compound will remain a cornerstone for researchers tackling challenges in molecular design and functional materials.